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Compound of Interest

Compound Name: YKL-05-099

Cat. No.: B15605874 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper handling and

disposal of YKL-05-099, a potent and selective inhibitor of Salt-Inducible Kinases (SIKs).

Adherence to these procedures is critical to ensure a safe laboratory environment and

compliance with regulatory standards. This guide is intended for researchers, scientists, and

drug development professionals who utilize YKL-05-099 in their experimental workflows.

Chemical and Physical Properties
A summary of the key quantitative data for YKL-05-099 is presented below for easy reference.
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Property Value References

Molecular Formula C₃₂H₃₄ClN₇O₃ [1]

Molecular Weight 600.11 g/mol [2]

Appearance Solid powder [3]

Solubility
DMSO: ≥ 100 mg/mL (166.63

mM)
[2][3]

Ethanol: 10 mg/mL

PBS (pH 7.2): Insoluble

Storage
Store powder at -20°C for up

to 4 years.
[4]

Store stock solutions in DMSO

at -80°C for up to 1 year.
[5]

Inhibitory Activity
Target IC₅₀ References

SIK1 ~10 nM [2][5]

SIK2 ~40 nM [2][5]

SIK3 ~30 nM [2][5]

Operational Plan: Safe Handling and Storage
Prior to disposal, the proper handling and storage of YKL-05-099 are paramount to maintaining

its integrity and ensuring laboratory safety.

Personal Protective Equipment (PPE):

Wear appropriate safety glasses, gloves, and a lab coat when handling the compound.

Use in a chemical fume hood with an independent air supply to avoid inhalation of dust or

aerosols.[6]
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Handling:

Avoid contact with eyes, skin, and clothing.[6]

Prevent the formation of dust.[6]

Keep away from sources of ignition.[6]

Storage:

Store the solid compound in a tightly sealed container in a cool, well-ventilated area away

from direct sunlight at -20°C.[4][6]

Prepare stock solutions in a sterile environment and aliquot to minimize freeze-thaw cycles.

Store stock solutions at -80°C.[5]

Disposal Plan: Step-by-Step Procedures
The disposal of YKL-05-099 and its associated waste must be conducted in a manner that

prevents environmental contamination and adheres to institutional and national regulations. As

a research chemical, YKL-05-099 should be treated as hazardous waste.

Step 1: Waste Segregation

Solid Waste: Collect unused or expired YKL-05-099 powder in its original container or a

clearly labeled, sealed, and compatible waste container.

Contaminated Labware: Dispose of items such as pipette tips, tubes, and flasks that have

come into direct contact with YKL-05-099 in a designated hazardous waste container.

Liquid Waste: Collect solutions containing YKL-05-099 (e.g., from cell culture media, unused

stock solutions) in a separate, sealed, and chemically compatible liquid waste container. Do

not mix with other solvent waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Sharps Waste: Needles and syringes used for in vivo administration of YKL-05-099 should

be disposed of in a designated sharps container for hazardous waste.
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Step 2: Container Labeling

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "YKL-05-099".

Indicate the concentration and the solvent if it is a liquid waste.

Include the date of waste accumulation.

Step 3: Storage of Waste

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.

Ensure containers are kept closed except when adding waste.

Secondary containment should be used for liquid waste containers to prevent spills.

Step 4: Final Disposal

Contact your institution's EHS office to arrange for the collection and disposal of the

hazardous waste.[6]

YKL-05-099 waste should be transferred to a specialized disposal company in accordance

with national and local legislation.[6]

Do not dispose of YKL-05-099 down the drain or in the regular trash.[6]

Experimental Protocols
Below are detailed methodologies for common experiments involving YKL-05-099.

In Vitro Inhibition of SIK Activity in Bone Marrow-
Derived Macrophages (BMDMs)

Cell Culture: Culture bone marrow-derived macrophages in an appropriate medium.
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Compound Preparation: Prepare a stock solution of YKL-05-099 in DMSO. Further dilute the

stock solution in the cell culture medium to the desired final concentrations.

Treatment: Pre-incubate the BMDMs with YKL-05-099 at various concentrations for a

specified period (e.g., 24 hours).[2]

Stimulation: Stimulate the cells with an inflammatory agent such as Zymosan A to induce

cytokine production.[2]

Analysis: After the incubation period, collect the cell supernatant to measure the levels of

cytokines like IL-10, TNF-α, IL-6, and IL-12p40 using methods such as ELISA.[4] The cells

can be lysed to analyze the phosphorylation status of SIK substrates like HDAC5 via

Western blot.[5]

In Vivo Inhibition of SIK Activity in a Mouse Model
Animal Model: Use an appropriate mouse model (e.g., C57BL/6 mice). All animal procedures

must be approved by the institutional animal care and use committee.[7]

Compound Formulation: Prepare the dosing solution of YKL-05-099. A common formulation

is a dilution in 5% N-methyl-2-pyrrolidinone, 5% Solutol HS15, and 90% normal saline.[7] For

some studies, YKL-05-099 can be dissolved in PBS with 25 mM HCl.[8]

Administration: Administer YKL-05-099 to the mice via intraperitoneal (IP) injection at the

desired dosage (e.g., 6 mg/kg daily).[7][8]

Monitoring and Sample Collection: Monitor the animals for any adverse effects. At the end of

the study period, collect blood and tissue samples for analysis.[7]

Analysis: Analyze serum for cytokine levels and tissue lysates for the phosphorylation of SIK

substrates to assess the in vivo efficacy of YKL-05-099.[7]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of YKL-05-099 and a typical

experimental workflow for its use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. YKL-05-099 - Wikipedia [en.wikipedia.org]

2. selleckchem.com [selleckchem.com]

3. xcessbio.com [xcessbio.com]

4. caymanchem.com [caymanchem.com]

5. medchemexpress.com [medchemexpress.com]

6. lab.research.sickkids.ca [lab.research.sickkids.ca]

7. Development of Chemical Probes for Investigation of Salt-Inducible Kinase Function In
Vivo - PMC [pmc.ncbi.nlm.nih.gov]

8. Salt-inducible kinase inhibition suppresses acute myeloid leukemia progression in vivo -
PMC [pmc.ncbi.nlm.nih.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15605874?utm_src=pdf-body-img
https://www.benchchem.com/product/b15605874?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/YKL-05-099
https://www.selleckchem.com/products/ykl-05-099.html
https://www.xcessbio.com/products/m11414
https://www.caymanchem.com/product/36116/ykl-05-099
https://www.medchemexpress.com/YKL-05-099.html
https://lab.research.sickkids.ca/wp-content/uploads/sites/68/2019/08/2019-SDS-Compilation1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4992440/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4992440/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6940199/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6940199/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal
Procedures for YKL-05-099]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605874#ykl-05-099-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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